Cas no 179122-02-2 (1H-Pyrrole-2-carboxylicacid, 1-ethyl-5-methyl-, methyl ester)

1H-Pyrrole-2-carboxylicacid, 1-ethyl-5-methyl-, methyl ester structure
179122-02-2 structure
Product Name:1H-Pyrrole-2-carboxylicacid, 1-ethyl-5-methyl-, methyl ester
CAS No:179122-02-2
MF:C9H13NO2
MW:167.205022573471
CID:113102
PubChem ID:45082637
Update Time:2024-02-29

1H-Pyrrole-2-carboxylicacid, 1-ethyl-5-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylicacid, 1-ethyl-5-methyl-, methyl ester
    • 1H-Pyrrole-2-carboxylicacid,1-ethyl-5-methyl-,methylester(9CI)
    • Inchi: 1S/C9H13NO2/c1-4-10-7(2)5-6-8(10)9(11)12-3/h5-6H,4H2,1-3H3
    • InChI Key: FOBDMYIXXLRITC-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=CC=C(C)N1CC)=O

Computed Properties

  • Exact Mass: 167.095
  • Monoisotopic Mass: 167.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.2A^2
  • XLogP3: 1.5
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